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Introduction

3-Hydroxybutyrate (also known as (3-hydroxybutyrate or 3-HB) is a ketone body that serves
as a crucial alternative energy source for the brain and other tissues when glucose availability
Is limited, such as during fasting, prolonged exercise, or adherence to a ketogenic diet.[1][2][3]
[4] Accurate quantification of 3-hydroxybutyrate in biological matrices is essential for studying
metabolic disorders, monitoring therapeutic interventions, and in drug development. This
document provides a detailed Liquid Chromatography with tandem Mass Spectrometry (LC-
MS/MS) method for the robust and sensitive quantification of 3-hydroxybutyrate in human
plasma. LC-MS/MS offers high selectivity and sensitivity, making it the gold standard for
bioanalytical applications.

Experimental Workflow

The following diagram outlines the general workflow for the quantification of 3-
hydroxybutyrate by LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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